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Compound of Interest

Compound Name: CGP 37849
CAS No.: 127910-31-0
Cat. No.: B1668499
Get Quote
. J

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of CGP
37849, a potent and selective N-methyl-D-aspartate (NMDA) receptor antagonist. Adherence to
these guidelines is critical to ensure personnel safety and maintain experimental integrity.

I. Core Safety and Handling Information

While a comprehensive Safety Data Sheet (SDS) for CGP 37849 is not publicly available, the
following information has been compiled from available literature and general safety protocols
for potent neuroactive compounds. Researchers must supplement these guidelines with their
institution's specific safety procedures.

Physical and Chemical Properties
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Property Value

) (E)-()-2-Amino-4-methyl-5-phosphono-3-
Chemical Name _ .
pentenoic acid

Molecular Formula C6H12NO5P

Molecular Weight 209.14 g/mol [1]

Appearance Solid (form may vary)

Storage Desiccate at +4°C for long-term storage.

icoloaical

Metric Value Species
Ki 35 nM Rat

Ki 220 nM Rat
ED50 (seizures) 21 mg/kg (oral)[2] Mouse

Note: The provided toxicological data indicates high potency. All handling should be performed
with the assumption that the compound is highly active and potentially hazardous.

Il. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. However,
the following recommendations provide a baseline for handling CGP 37849 in a research
laboratory setting.
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PPE Category Specification Rationale
) Double-gloving with nitrile Prevents skin contact and
Hand Protection _
gloves. absorption.
i Safety glasses with side Protects eyes from splashes or
Eye Protection _ _ _
shields or safety goggles. airborne particles.

Prevents contamination of

Body Protection A fully buttoned lab coat. ]
personal clothing.

A fit-tested N95 respirator or o )

_ _ _ _ Minimizes the risk of
Respiratory Protection higher, especially when ) ]
) inhalation.
handling the powder form.

lll. Operational and Disposal Plans

A clear and concise plan for the handling and disposal of CGP 37849 is mandatory to minimize
risk and ensure regulatory compliance.

Experimental Workflow

The following diagram outlines the key stages of working with CGP 37849, from preparation to

disposal.
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CGP 37849 Handling Workflow

Preparation
- Weigh in a chemical fume hood
- Use appropriate PPE

Dissolve

Solubilization
- Consult solubility data
- Use appropriate solvent

se in experiment

Experimentation
- Handle with care
- Avoid aerosol generation

ost-experiment

Decontamination
- Clean work surfaces
- Decontaminate equipment

Collect waste

Waste Collection
- Segregate waste streams
- Label containers clearly

inal disposal

Disposal
- Follow institutional guidelines
- Use a certified waste handler

Click to download full resolution via product page

A high-level overview of the safe handling workflow for CGP 37849.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1668499/docs?utm_src=pdf-body-img#safeguarding-research-a-comprehensive-guide-to-handling-cgp-37849
https://www.benchchem.com/product/b1668499/docs?utm_src=pdf-body#safeguarding-research-a-comprehensive-guide-to-handling-cgp-37849
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling Procedures

e Preparation:

o All weighing and initial handling of the solid compound should be conducted in a certified
chemical fume hood to prevent inhalation of airborne particles.

o Ensure all necessary PPE is donned correctly before handling the compound.

e Solubilization:
o Consult the manufacturer's data sheet or relevant literature for solubility information.
o Add the solvent to the solid compound slowly to avoid splashing.

e Experimental Use:

o When working with solutions of CGP 37849, take care to avoid splashes and the
generation of aerosols.

o Clearly label all solutions containing the compound.
o Decontamination:

o After each use, thoroughly decontaminate all work surfaces and equipment with an
appropriate cleaning agent (e.g., 70% ethanol), followed by a rinse with water.

Disposal Plan

o Waste Segregation: All solid waste (e.g., contaminated gloves, weigh boats, pipette tips) and
liquid waste containing CGP 37849 must be collected in separate, clearly labeled hazardous
waste containers.

o Container Labeling: Label waste containers with "Hazardous Waste," the full chemical name
"CGP 37849," and any other information required by your institution.

o Disposal Method: Dispose of all CGP 37849 waste through your institution's hazardous
waste management program. Do not dispose of this compound down the drain or in regular
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trash.

IV. Emergency Procedures

In the event of an exposure or spill, follow these immediate procedures:

Incident Procedure

Immediately wash the affected area with
) copious amounts of soap and water for at least
Skin Contact . . .
15 minutes. Remove contaminated clothing.

Seek medical attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move to fresh air immediately. If breathing is

Inhalation . ) )

difficult, seek medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion . i ) )
water. Seek immediate medical attention.
Evacuate the immediate area. If the spill is small
and you are trained to do so, contain the spill

Spil with absorbent material. If the spill is large or

pi

you are not comfortable cleaning it up, contact
your institution's environmental health and

safety department immediately.

This guide is intended to provide a framework for the safe handling of CGP 37849. It is not a
substitute for a thorough risk assessment and adherence to all institutional and regulatory
guidelines. By prioritizing safety and meticulous planning, researchers can confidently and
responsibly advance their scientific inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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